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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitropyridine

Cat. No.: B146277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 2-Chloro-3,5-dinitropyridine are critical for ensuring

laboratory safety and environmental protection. This compound is a hazardous chemical

requiring strict adherence to established protocols. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to address specific

operational questions and build a foundation of trust in laboratory safety and chemical handling

practices.

I. Immediate Safety and Handling
Before initiating any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) as 2-Chloro-3,5-dinitropyridine is fatal if swallowed,

and causes skin and serious eye irritation.[1][2] All handling of this substance should occur in a

well-ventilated area or a chemical fume hood.[3]
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Parameter Information Source

Signal Word Danger [2]

Hazard Statements

H300: Fatal if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[2]

Acute Toxicity
Oral: Fatal if swallowed.[1]

LD50 (Oral, rat): 50 mg/kg.[4]
[1][4]

Incompatibilities
Strong oxidizing agents, acids,

and bases.[4][5]
[4][5]

Hazardous Decomposition

Products

Hydrogen chloride, nitrogen

oxides, carbon monoxide,

carbon dioxide.[4]

[4]

II. Step-by-Step Disposal Protocol
The disposal of 2-Chloro-3,5-dinitropyridine waste must comply with all federal, state, and

local regulations.[1][4]

1. Waste Identification and Segregation:

All materials contaminated with 2-Chloro-3,5-dinitropyridine, including the pure compound,

solutions, and contaminated labware (e.g., pipette tips, gloves), must be classified as

hazardous waste.[3]

Do not mix this waste with other incompatible waste streams.[3][5] It should be stored

separately from strong oxidizing agents and acids.[4]

2. Waste Collection and Labeling:

Collect waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[3] The container must be chemically compatible and leak-proof.
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The label should include the words "Hazardous Waste," the full chemical name "2-Chloro-
3,5-dinitropyridine," and an indication of the associated hazards (e.g., Toxic, Irritant).

3. Storage:

Store the waste container in a designated, well-ventilated, and secure satellite accumulation

area.[3]

The storage area should be cool and dry, away from direct sunlight and sources of ignition.

[5]

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental management

company or your institution's Environmental Health and Safety (EHS) department.

Current practices for the disposal of waste pyridine compounds often include high-

temperature incineration, such as rotary kiln, liquid injection, or fluidized bed incineration.[6]

[7]

III. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

1. Small Spills:

If a small amount of the chemical is spilled, it can be cleaned up by trained personnel.[5]

Ensure proper PPE is worn, including chemical safety goggles, chemical-resistant gloves

(e.g., Butyl rubber, Viton®), and a lab coat.[3]

Absorb the spill with an inert, non-combustible material like vermiculite or sand.[1][3]

Carefully collect the absorbed material and place it in the designated hazardous waste

container.[1][5]

2. Large Spills:
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For large spills, immediately evacuate the area and secure it to prevent entry.[3][5]

Contact your institution's EHS department or emergency response team immediately.[3][5]

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-3,5-
dinitropyridine.
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Caption: Disposal workflow for 2-Chloro-3,5-dinitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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